1-(3-Fluorobenzyl)-4-(phenylsulfonyl)piperazine
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Overview
Description
1-(3-Fluorobenzyl)-4-(phenylsulfonyl)piperazine (compound 1) is a novel chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is a piperazine derivative that has been synthesized for its potential application in the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of compound 1 is not fully understood. However, it has been proposed that it acts as a modulator of the GABAergic system. It has been found to enhance the activity of GABA receptors, which are known to play a crucial role in the regulation of neuronal excitability. This enhances the inhibitory tone of the GABAergic system, leading to its potential therapeutic effects.
Biochemical and Physiological Effects
Compound 1 has been found to exhibit various biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, leading to its potential anxiolytic and antidepressant effects. It has also been found to reduce the levels of glutamate, which is known to play a role in the development of neuropathic pain. Additionally, it has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is known to play a crucial role in the development and survival of neurons.
Advantages and Limitations for Lab Experiments
Compound 1 has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It has also been found to exhibit potent pharmacological effects in various animal models, making it a promising candidate for further research. However, its limitations include its potential toxicity and lack of clinical data.
Future Directions
There are several future directions for the research on compound 1. Firstly, further studies are needed to fully understand its mechanism of action. Secondly, its potential application in the treatment of various diseases needs to be explored in clinical trials. Thirdly, its toxicity and safety profile need to be thoroughly investigated. Finally, the development of analogs of compound 1 with improved pharmacological properties is a promising area of research.
Conclusion
In conclusion, compound 1 is a novel chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It exhibits anticonvulsant, anxiolytic, and antidepressant activities in various animal models and has potential application in the treatment of neuropathic pain, schizophrenia, and Alzheimer's disease. Further research is needed to fully understand its mechanism of action, potential application, toxicity, and safety profile.
Synthesis Methods
The synthesis method of compound 1 involves the reaction of 3-fluorobenzylamine with phenylsulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place under reflux in a solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography to obtain pure compound 1.
Scientific Research Applications
Compound 1 has been extensively studied for its potential pharmacological properties. It has been found to exhibit anticonvulsant, anxiolytic, and antidepressant activities in various animal models. It has also been studied for its potential application in the treatment of neuropathic pain, schizophrenia, and Alzheimer's disease.
properties
Product Name |
1-(3-Fluorobenzyl)-4-(phenylsulfonyl)piperazine |
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Molecular Formula |
C17H19FN2O2S |
Molecular Weight |
334.4 g/mol |
IUPAC Name |
1-(benzenesulfonyl)-4-[(3-fluorophenyl)methyl]piperazine |
InChI |
InChI=1S/C17H19FN2O2S/c18-16-6-4-5-15(13-16)14-19-9-11-20(12-10-19)23(21,22)17-7-2-1-3-8-17/h1-8,13H,9-12,14H2 |
InChI Key |
DWDUQYZJIDLYHL-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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